Cas no 439145-77-4 (2-Oxazolamine,4,5-diethyl-(9CI))

• Product Name: 2-Oxazolamine,4,5-diethyl-(9CI)
• CAS No: 439145-77-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 929240
• PubChem ID: 17860193
• Update Time: 2025-04-19

2-Oxazolamine,4,5-diethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine,4,5-diethyl-(9CI)
• AKOS006338539
• 2-Amino-4,5-diethyloxazole
• 4,5-Diethyloxazol-2-amine
• DB-282106
• SCHEMBL331449
• CRXGZQXCHPUCTJ-UHFFFAOYSA-N
• 439145-77-4
• 2-Amino-4,5-diethyloxazol
• 2-Oxazolamine, 4,5-diethyl-

• Inchi： 1S/C7H12N2O/c1-3-5-6(4-2)10-7(8)9-5/h3-4H2,1-2H3,(H2,8,9)
• InChI Key： CRXGZQXCHPUCTJ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(CC)=C1CC

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų